5-bromo-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-bromo-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)furan-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a bromine atom, a furan ring, a pyrroloquinoline ring, and an amide group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the pyrroloquinoline core, followed by the introduction of the furan ring and the amide group. The bromine atom would likely be introduced through a halogenation reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrroloquinoline ring system is a bicyclic structure, which would contribute to the rigidity of the molecule. The furan ring and the amide group would add additional complexity to the structure .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the amide group, which can participate in various reactions such as hydrolysis and condensation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structural features. For example, the presence of the bromine atom would likely increase its molecular weight and could influence its lipophilicity. The amide group could participate in hydrogen bonding, which could influence its solubility .Scientific Research Applications
Chemical Synthesis and Structural Analysis
El’chaninov et al. (2017) described the synthesis of N-(Quinolin-6-yl)furan-2-carboxamide and its subsequent chemical reactions to produce 2-(furan-2-yl)thiazolo[5,4-f]quinoline. This work provides insights into the synthesis and electrophilic substitution reactions of similar quinoline derivatives (El’chaninov & Aleksandrov, 2017).
Shishkina et al. (2018) investigated polymorphic modifications of a 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide with strong diuretic properties, revealing insights into the structural characteristics of these compounds (Shishkina et al., 2018).
Ukrainets et al. (2013) studied the bromination of ethyl 7-hydroxy-5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylate, revealing interesting structural features and reaction products of this class of compounds (Ukrainets et al., 2013).
Aleksandrov et al. (2019) explored the synthesis of 2-(Fur-2-yl)thiazolo[4,5-f]quinoline, adding to the understanding of the chemical behavior of furan-carboxamide derivatives (Aleksandrov et al., 2019).
Biological Activity and Applications
Mphahlele et al. (2020) researched the synthesis, crystal structure, and evaluation of 6-oxo-6H-pyrrolo[3,2,1-ij]quinoline-5-carbaldehydes for inhibitory effects against protein kinases and COX-2 activities, indicating potential pharmaceutical applications (Mphahlele et al., 2020).
Moon et al. (2015) presented an expedient synthesis of pyrrolo[3,2,1-ij]quinoline-1,2-diones, highlighting the diverse biological functions of these compounds, including their analgesic, anti-inflammatory, and anticancer activities (Moon et al., 2015).
Future Directions
Properties
IUPAC Name |
5-bromo-N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2O3/c17-13-4-3-12(22-13)16(21)18-11-6-9-2-1-5-19-14(20)8-10(7-11)15(9)19/h3-4,6-7H,1-2,5,8H2,(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDBGHCPUOGKTMI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=CC(=C2)NC(=O)C4=CC=C(O4)Br)CC(=O)N3C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.